Cas no 1401666-33-8 ((S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one)

(S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one is a chiral compound featuring a piperidine core with a benzyl-cyclopropyl-amino substituent and a branched amino-ketone moiety. Its stereochemically defined structure enhances selectivity in pharmacological applications, particularly in targeting specific receptor interactions. The cyclopropyl group contributes to metabolic stability, while the benzyl and piperidine components offer potential for modulation of binding affinity. This compound is of interest in medicinal chemistry for its potential as a building block in the synthesis of biologically active molecules, including enzyme inhibitors or receptor modulators. Its well-defined stereochemistry and functional group diversity make it a valuable intermediate for research in drug discovery and development.

(S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one structure

1401666-33-8 structure

Product Name:(S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one

CAS No:1401666-33-8

MF:C₂₀H₃₁N₃O

MW:329.479645013809

CID:2158659

Update Time:2025-11-01

(S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one Chemical and Physical Properties

Names and Identifiers

- (S)-2-amino-1-[(s)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one
- (S)-2-Amino-1-((S)-3-(benzyl(cyclopropyl)amino)piperidin-1-yl)-3-methylbutan-1-one
- AM97709
- (S)-2-Amino-1-[(S)-3-(benzylcyclopropylamino)piperidin-1-yl]-3-methyl-butan-1-one
- (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one
- Inchi： 1S/C20H31N3O/c1-15(2)19(21)20(24)22-12-6-9-18(14-22)23(17-10-11-17)13-16-7-4-3-5-8-16/h3-5,7-8,15,17-19H,6,9-14,21H2,1-2H3/t18-,19-/m0/s1
- InChI Key： XUFXQIWHPUPJLV-OALUTQOASA-N
- SMILES： O=C([C@H](C(C)C)N)N1CCC[C@@H](C1)N(CC1C=CC=CC=1)C1CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 6
Complexity: 415
Topological Polar Surface Area: 49.6

(S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	080730-500mg	S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one	1401666-33-8		500mg	￡755.00	2022-03-01
Chemenu	CM502521-1g	(S)-2-Amino-1-((S)-3-(benzyl(cyclopropyl)amino)piperidin-1-yl)-3-methylbutan-1-one	1401666-33-8	97%	1g	$1499	2022-09-03

(S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one Related Literature

1. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one

Recent Advances in the Study of (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one (CAS: 1401666-33-8)

In recent years, the compound (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one (CAS: 1401666-33-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one has been optimized in recent studies to improve yield and purity. Researchers have employed advanced chiral synthesis techniques to ensure the stereochemical integrity of the compound, which is critical for its biological activity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been instrumental in characterizing the compound and confirming its structural identity.

Mechanistic studies have revealed that (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one acts as a potent modulator of certain G-protein-coupled receptors (GPCRs). Specifically, it has been shown to exhibit high affinity and selectivity for receptors involved in neurotransmitter regulation, making it a candidate for the treatment of neurological disorders such as depression and anxiety. In vitro and in vivo studies have demonstrated its efficacy in modulating receptor activity, with minimal off-target effects.

Recent preclinical trials have further explored the therapeutic potential of this compound. In animal models, it has shown significant anxiolytic and antidepressant effects, with a favorable pharmacokinetic profile. The compound's ability to cross the blood-brain barrier and its metabolic stability have been key factors in its promising performance. Additionally, toxicity studies have indicated a good safety profile, with no significant adverse effects observed at therapeutic doses.

Looking ahead, researchers are focusing on the clinical translation of (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one. Phase I clinical trials are being planned to assess its safety and tolerability in human subjects. Furthermore, efforts are underway to explore its potential in combination therapies and to identify additional biological targets that may broaden its therapeutic applications. The continued investigation of this compound holds great promise for advancing the field of neuropharmacology and addressing unmet medical needs.